Cas no 1185294-40-9 ([2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride)

• Product Name: [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride
• CAS No: 1185294-40-9
• MF: C₇H₁₄Cl₂N₂OS
• MW: 245.169858455658
• MDL: MFCD12026784
• CID: 1077299
• PubChem ID: 46736899
• Update Time: 2025-05-20

[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride
• MFCD12026784
• C7H14Cl2N2OS
• ([2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methyl)amine dihydrochloride
• [2-(methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methylamine dihydrochloride
• BS-37142
• {[2-(methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methyl}aminedihydrochloride
• {[2-(methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methyl}amine dihydrochloride
• 1-[2-(METHOXYMETHYL)-4-METHYL-1,3-THIAZOL-5-YL]METHANAMINE DIHYDROCHLORIDE
• [2-(methoxymethyl)-4-methyl-1,3-thiazol-5-yl]methanamine;dihydrochloride
• ALBB-004157
• 1185294-40-9

• MDL： MFCD12026784
• Inchi： 1S/C7H12N2OS.2ClH/c1-5-6(3-8)11-7(9-5)4-10-2;;/h3-4,8H2,1-2H3;2*1H
• InChI Key： KCVLQNAYMOHABM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(COC)=NC(C)=C1CN

Computed Properties

• Exact Mass: 244.0203896g/mol
• Monoisotopic Mass: 244.0203896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride

Introduction to [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride (CAS No. 1185294-40-9)

[2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1185294-40-9, has garnered attention due to its role as a key intermediate in synthesizing various bioactive molecules. The structural framework of this molecule incorporates a thiazole core, which is a well-documented scaffold in medicinal chemistry, renowned for its versatility and biological activity.

The thiazole ring in [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride contributes to its pharmacological profile by providing a stable heterocyclic system that can interact with biological targets. The presence of the [2-(Methoxymethyl)] and [4-methyl] substituents further enhances the compound's complexity and potential for modulating biological pathways. These features make it a valuable candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of thiazole derivatives in addressing various diseases. Studies have demonstrated that compounds containing thiazole moieties exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride positions it as a promising candidate for exploring these therapeutic avenues.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The [2-(Methoxymethyl)] group, in particular, offers opportunities for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets. This flexibility is crucial in drug discovery, where the ability to modify molecular structures can significantly impact efficacy and selectivity.

The dihydrochloride salt form of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine enhances its solubility and stability, making it more suitable for various applications in research and development. Solubility is a critical factor in drug formulation, as it affects bioavailability and pharmacokinetic behavior. By incorporating this salt form, researchers can ensure better dissolution profiles, which are essential for achieving desired therapeutic outcomes.

Current research initiatives are focusing on leveraging the structural attributes of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride to develop novel drugs. For instance, studies are exploring its potential in inhibiting key enzymes involved in cancer progression. The thiazole core's ability to interact with biological macromolecules makes it an ideal candidate for designing molecules that can disrupt cancer cell signaling pathways. Preliminary findings suggest that derivatives of this compound may exhibit significant anticancer activity.

In addition to oncology applications, [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride is being investigated for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The compound's ability to modulate inflammatory responses could provide new therapeutic strategies for managing these conditions. Researchers are particularly interested in its potential to inhibit inflammatory cytokines and enzymes.

The synthesis of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the thiazole ring and introduce the necessary substituents. These techniques include cyclization reactions, nucleophilic substitutions, and protecting group strategies. The goal is to achieve a synthetic route that is both efficient and scalable for industrial production.

Quality control measures are essential throughout the synthesis process to ensure the final product meets stringent pharmaceutical standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride. These methods provide detailed information about the molecular structure and help identify any impurities that may affect its efficacy.

The pharmacokinetic properties of [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride are also under investigation to understand how it behaves within the body after administration. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to assess its potential as a drug candidate. These studies are crucial for determining appropriate dosing regimens and identifying any potential side effects.

In conclusion, [2-(Methoxymethyl)-4-methyl-1,3-thiazol-5-yl]-methylamine dihydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules positions it as a valuable asset in drug discovery efforts. Ongoing research continues to explore its potential in treating various diseases, including cancer and inflammatory conditions. As our understanding of its pharmacological properties grows, so does its promise as a foundation for developing novel therapeutic agents.